Cas no 944-19-4 (Cyclohexane, 4-(1,1-dimethylethyl)-1,1-dimethoxy-)

• Product Name: Cyclohexane, 4-(1,1-dimethylethyl)-1,1-dimethoxy-
• CAS No: 944-19-4
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 752295
• PubChem ID: 10921547
• Update Time: 2025-04-19

Cyclohexane, 4-(1,1-dimethylethyl)-1,1-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 4-(1,1-dimethylethyl)-1,1-dimethoxy-
• 4-tert-butyl-1,1-dimethoxycyclohexane
• SCHEMBL6162381
• DTXSID80448406
• 944-19-4
• 4-tert-Butyl-1,1-dimethoxy-cyclohexane
• MYWHEWYKUYIXJX-UHFFFAOYSA-N

• Inchi： 1S/C12H24O2/c1-11(2,3)10-6-8-12(13-4,14-5)9-7-10/h10H,6-9H2,1-5H3
• InChI Key： MYWHEWYKUYIXJX-UHFFFAOYSA-N
• SMILES： O(C)C1(CCC(CC1)C(C)(C)C)OC

Computed Properties

• Exact Mass: 200.177630004g/mol
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals